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Compound of Interest

Compound Name: Pentaerythritol tetraoleate

Cat. No.: B107224

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Pentaerythritol
Tetraoleate (PETO) as a lubricant for rolling element bearings. This document details its
physicochemical properties, tribological performance, and includes relevant experimental
protocols.

Introduction to Pentaerythritol Tetraoleate (PETO)

Pentaerythritol Tetraoleate (PETO) is a synthetic ester lubricant known for its excellent
thermal stability, high viscosity index, and biodegradability.[1][2][3] It is synthesized from a
polyol (pentaerythritol) and oleic acid, a monounsaturated fatty acid.[4][5] These characteristics
make it a promising candidate for high-performance lubrication applications, particularly in
environmentally sensitive areas. PETO is a viscous, clear to pale yellow liquid at room
temperature and is soluble in organic solvents but not in water.[1][6] Its high flash point and low
volatility contribute to its suitability for use in high-temperature applications.[1][4]

Physicochemical Properties of Pentaerythritol
Tetraoleate

The following table summarizes the key physicochemical properties of PETO, which are critical
for its function as a lubricant in rolling element bearings.
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Property Value Units References
Molecular Formula C77H14008 [7]
Molecular Weight 1193.9 g/mol [7]
Clear, pale yellow
Appearance , o [11[6]
viscous liquid
Kinematic Viscosity @
60 - 70 mm2/s [41[5]
40 °C
Kinematic Viscosity @
11.5-13.5 mmgz/s [415]
100 °C
Viscosity Index =175 [41[5]
Flash Point (COC) > 270 °C [4115]
Pour Point <-20 °C [4][5]
Acid Value <5.0 mg KOH/g [415]
Saponification Value >175 mg KOH/g [41[5]

Biodegradability

Readily biodegradable

[1]3]

Tribological Performance of Pentaerythritol

Tetraoleate

The tribological performance of a lubricant is a critical indicator of its ability to reduce friction

and wear between interacting surfaces in a rolling element bearing. The following data has

been compiled from standard tribological tests.

Four-Ball Wear Test Data

The four-ball test (ASTM D4172) is a standard method for evaluating the wear-preventive

characteristics of lubricating fluids.
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Average Wear Scar  Coefficient of

Lubricant Test Conditions . o

Diameter (mm) Friction
Pentaerythritol 40 kg load, 1200 rpm, Data not available in Data not available in
Tetraoleate (PETO) 75 °C, 60 min search results search results
PETO-based Calcium 40 kg load, 1200 rpm, Reduction of 10.6% Reduction of 19.8%
Complex Grease 75 °C, 60 min vs. mineral oil grease vs. mineral oil grease

Note: Specific quantitative data for neat PETO in four-ball tests was not available in the search
results. The data for the PETO-based grease indicates a significant improvement in anti-wear
and friction-reducing properties compared to conventional mineral oil-based grease.

Experimental Protocols

Detailed methodologies for key experiments are provided below. These protocols can be
adapted to evaluate the performance of PETO in rolling element bearing applications.

Protocol 1: Four-Ball Wear Test (based on ASTM D4172)

Objective: To determine the wear-preventive characteristics of PETO under sliding contact
conditions.

Apparatus: Four-Ball Wear Test Machine.

Materials:

o Test Lubricant: Pentaerythritol Tetraoleate (PETO)

o Test Balls: AISI E-52100 steel balls, 12.7 mm in diameter, Grade 25.
» Solvents for cleaning: n-heptane, isopropanol.

Procedure:

e Thoroughly clean the four steel balls, test cup, and lock ring with n-heptane followed by
isopropanol.
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o Place three clean balls in the test cup and secure them with the lock ring.

e Pour the test lubricant (PETO) into the cup to a level that covers the three stationary balls.
o Place the fourth ball in the chuck of the motor-driven spindle.

o Assemble the test cup onto the testing machine.

e Apply a load of 392 N (40 kgf) to the test balls.

» Start the motor and operate at a speed of 1200 = 60 rpm for 60 £ 0.25 minutes.

e Maintain the lubricant temperature at 75 + 2 °C.

» After the test, stop the motor, remove the load, and disassemble the test cup.

o Clean the three stationary balls and measure the diameter of the wear scars in two directions
(parallel and perpendicular to the striations) using a microscope.

o Calculate the average wear scar diameter for the three balls.

e Record the coefficient of friction if the machine is equipped with a friction-measuring device.

Protocol 2: Rolling Element Bearing Performance Test
(General Protocol based on FAG FES8 Test Rig)

Objective: To evaluate the performance of PETO in a rolling element bearing under controlled
conditions, measuring friction, wear, and temperature.

Apparatus: FAG FE8 Bearing Test Rig or similar.
Test Bearing: Tapered roller bearing or cylindrical roller thrust bearing.
Procedure:

o Clean the test bearing and all components of the test head thoroughly.
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o Measure the initial weight and dimensions of the bearing components (rollers, cages,
washers).

« Install the test bearing into the test head.

¢ Introduce the test lubricant (PETO) into the lubrication system, ensuring the specified oil flow
rate.

o Apply the specified axial and/or radial load to the bearing.

o Set the rotational speed of the test rig.

o Control and monitor the oil inlet temperature.

e Run the test for a predetermined duration (e.g., 500 hours).

« Continuously monitor and record the frictional torque, bearing temperature, and oll
temperature.

e At the conclusion of the test, disassemble the test rig.

 Visually inspect the bearing components for any signs of wear, scuffing, or deposits.
o Clean and re-weigh the bearing components to determine the amount of wear.

e Analyze the used lubricant for any signs of degradation.

Note: Specific test parameters (load, speed, temperature, duration) should be selected based
on the intended application of the rolling element bearing.

Visualizations
Experimental Workflow for Lubricant Evaluation
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Caption: Workflow for evaluating PETO as a rolling element bearing lubricant.

Key Properties of PETO for Bearing Lubrication
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Caption: Relationship between PETO's properties and its performance benefits.

Conclusion

Pentaerythritol Tetraoleate exhibits a range of physicochemical properties that make it a
strong candidate for use as a lubricant in rolling element bearings. Its high viscosity index,
excellent thermal stability, and inherent biodegradability offer potential advantages over
conventional mineral oil-based lubricants. The available tribological data, although not specific
to rolling element bearing test rigs, indicates good anti-wear and friction-reducing
characteristics. Further testing using standardized bearing test rigs is recommended to fully
guantify its performance and establish its suitability for specific high-performance rolling
element bearing applications. The protocols provided herein offer a framework for conducting
such evaluations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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